Allopregnane-3beta,20beta-diol
Allopregnane-3beta,20beta-diol
Brand Name:
Vulcanchem
CAS No.:
516-53-0
VCID:
VC0190540
InChI:
InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14+,15+,16+,17-,18+,19+,20+,21-/m1/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C21H36O2
Molecular Weight:
320.5 g/mol
Allopregnane-3beta,20beta-diol
CAS No.: 516-53-0
Natural Products
VCID: VC0190540
Molecular Formula: C21H36O2
Molecular Weight: 320.5 g/mol
| CAS No. | 516-53-0 |
|---|---|
| Product Name | Allopregnane-3beta,20beta-diol |
| Molecular Formula | C21H36O2 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (3S,5S,8R,9S,10S,13S,14S,17S)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14+,15+,16+,17-,18+,19+,20+,21-/m1/s1 |
| Standard InChIKey | YWYQTGBBEZQBGO-XFHAOOBSSA-N |
| Isomeric SMILES | C[C@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)O |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Synonyms | 5alpha-Pregnane-3beta,20beta-diol |
| PubChem Compound | 6452480 |
| Last Modified | Nov 11 2021 |
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